Cas no 643-77-6 (Ethyl α-Fluorobenzeneacetate)

• Product Name: Ethyl α-Fluorobenzeneacetate
• CAS No: 643-77-6
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 423900
• PubChem ID: 10866965
• Update Time: 2025-05-19

Ethyl α-Fluorobenzeneacetate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-fluoro-, ethyl ester
• (+/-)-Ethyl 2-fluoro-2-phenylacetate
• Ethyl 2-fluoro-2-phenylacetate
• ethyl 2-fluoro-3-phenylpropanoate
• ethyl α-fluoro(phenyl)acetate
• ethyl α-fluorobenzeneacetate
• ethyl α-fluorophenylacetate
• ethyl alpha-fluorobenzeneacetate
• 643-77-6
• AKOS017515774
• SCHEMBL2400228
• ethyl fluoro(phenyl)acetate
• QSMFFTZAVJGGTB-UHFFFAOYSA-N
• ethyl2-fluoro-2-phenylacetate
• Ethyl α-Fluorobenzeneacetate

• Inchi： 1S/C10H11FO2/c1-2-13-10(12)9(11)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3
• InChI Key： QSMFFTZAVJGGTB-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 182.07400
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.26030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Ethyl α-Fluorobenzeneacetate

Recent Advances in the Application of Ethyl α-Fluorobenzeneacetate (CAS 643-77-6) in Chemical Biology and Pharmaceutical Research

Ethyl α-Fluorobenzeneacetate (CAS 643-77-6) is a fluorinated aromatic ester that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including fluorinated pharmaceuticals and agrochemicals. The presence of the fluorine atom at the α-position enhances the metabolic stability and bioavailability of the resulting compounds, making Ethyl α-Fluorobenzeneacetate a valuable building block in drug discovery and development.

Recent studies have explored the synthetic utility of Ethyl α-Fluorobenzeneacetate in the preparation of fluorinated analogs of known drugs. For instance, researchers have successfully utilized this compound to synthesize fluorinated derivatives of nonsteroidal anti-inflammatory drugs (NSAIDs), which exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. The incorporation of fluorine has been shown to modulate the pKa of the carboxylic acid group, thereby influencing the drug's absorption and distribution profiles.

In addition to its role in drug synthesis, Ethyl α-Fluorobenzeneacetate has been employed as a precursor in the development of fluorinated probes for chemical biology applications. These probes are used to study enzyme mechanisms, protein-ligand interactions, and cellular processes. The fluorine atom's unique properties, such as its small size and high electronegativity, make it an ideal reporter nucleus for ¹⁹F NMR spectroscopy, enabling real-time monitoring of biological events.

One notable application of Ethyl α-Fluorobenzeneacetate is in the synthesis of fluorinated amino acids, which are increasingly being incorporated into peptides and proteins to enhance their stability and functionality. Researchers have developed efficient catalytic methods for the asymmetric synthesis of α-fluorinated amino acids using Ethyl α-Fluorobenzeneacetate as a starting material. These fluorinated amino acids have shown promise in the design of peptide-based therapeutics and diagnostics.

Recent advancements in synthetic methodologies have also focused on improving the efficiency and selectivity of reactions involving Ethyl α-Fluorobenzeneacetate. For example, transition metal-catalyzed cross-coupling reactions have been optimized to achieve high yields and enantioselectivities in the synthesis of complex fluorinated molecules. These developments have expanded the scope of Ethyl α-Fluorobenzeneacetate's applications in medicinal chemistry and materials science.

In conclusion, Ethyl α-Fluorobenzeneacetate (CAS 643-77-6) continues to play a pivotal role in the advancement of chemical biology and pharmaceutical research. Its unique properties and versatility as a synthetic intermediate make it an indispensable tool for the development of novel fluorinated compounds with potential therapeutic and diagnostic applications. Future research is expected to further explore the utility of this compound in emerging areas such as targeted drug delivery and molecular imaging.